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Compound of Interest

Compound Name: 3,7-Dithia-1,9-nonanedithiol

Cat. No.: B1330789

Technical Guide to the Safe Handling of 3,7-
Dithia-1,9-nonanedithiol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 3,7-Dithia-
1,9-nonanedithiol, focusing on its safe handling, storage, and emergency procedures. The
information is compiled from various safety data sheets and chemical databases to ensure a
thorough understanding of its properties and associated hazards.

Chemical Identification and Physical Properties

3,7-Dithia-1,9-nonanedithiol is a dithiol monomer used in biomaterials and biocompatible
materials research.[1]
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Identifier Value

Chemical Name 3,7-Dithia-1,9-nonanedithiol

1,3-Bis(2-mercaptoethylthio)propane, 2,2'-

Synonyms (Trimethylenedithio)diethanethiol
CAS Number 25676-62-4

Molecular Formula C7H1654

Molecular Weight 228.46 g/mol [2]

Appearance Colorless to Yellow clear liquid[1][3]
Melting Point 233 °C (lit)[2]

Density 1.18 g/cm3[2]

Purity >97.0% (GC)[3]

Hazard Identification and Classification

3,7-Dithia-1,9-nonanedithiol is classified as harmful through oral, dermal, and inhalation
routes of exposure.

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4
[21[3][4]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1][2][3][4]
o ) H332: Harmful if inhaled[1][2]
Acute Toxicity, Inhalation Category 4

[3]4]

GHS Pictogram:

lwsalt text

Signal Word: Warning[2][3]
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Toxicological Data

Specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) for 3,7-Dithia-1,9-nonanedithiol are not readily available in the consulted
resources. However, the consistent classification as Category 4 for acute toxicity indicates a
moderate hazard level.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure risks.

Aspect Protocol

Handle in a well-ventilated place.[2] Wear
suitable protective clothing, including gloves and
eye/face protection.[2] Avoid contact with skin
Handling and eyes.[2] Avoid the formation of dust and
aerosols.[2] Use non-sparking tools.[2] Do not

eat, drink, or smoke when using this product.[2]

[3]

Store the container tightly closed in a dry, cool,
and well-ventilated place.[2] Store apart from

Storage ) ) ] ]
foodstuff containers or incompatible materials.

[2]

First-Aid Measures

In case of exposure, immediate and appropriate first aid is essential.
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Exposure Route First-Aid Protocol

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

Inhalation
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the
chemical.[2]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[2]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[2]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Experimental Protocol: Chemical Spill Response

A chemical spill of 3,7-Dithia-1,9-nonanedithiol must be handled promptly and safely. The
following workflow outlines the necessary steps.

Spill Control Decontamination & Disposal

[ Conan spilvin |
|| (Gloves, Googles, Respiraton) || _nertAbsobent Materia |

Click to download full resolution via product page

Workflow for handling a chemical spill.

Detailed Spill Response Protocol:
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e Immediate Response:
o Evacuate all personnel from the immediate spill area.[2]
o Ensure the area is well-ventilated to disperse any vapors.[2]
o Remove all sources of ignition from the vicinity.[2]

 Spill Control:

o Before approaching the spill, don the appropriate Personal Protective Equipment (PPE),
including chemical-impermeable gloves, safety goggles, and a full-face respirator if
exposure limits are exceeded or symptoms of irritation occur.[2]

o Contain the spill using a non-combustible absorbent material like sand or earth. Prevent
the spill from entering drains.[2]

o Decontamination & Disposal:

o Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, closed container for disposal.[2]

o Clean the spill area thoroughly with soap and plenty of water.

o Dispose of the contaminated waste in accordance with local, state, and federal
regulations.[2] Do not discharge into sewer systems.[2]

Disposal Considerations

The material should be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[2] Containers should be triple-rinsed and can be offered
for recycling or reconditioning.[2]

This technical guide is intended to provide essential safety information for trained
professionals. Always refer to the full Safety Data Sheet (SDS) before handling this chemical
and ensure that all personnel are trained in its proper use and emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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